![molecular formula C12H12O3 B3092204 3-(4-Ethylphenyl)oxolane-2,5-dione CAS No. 1225884-32-1](/img/structure/B3092204.png)
3-(4-Ethylphenyl)oxolane-2,5-dione
Overview
Description
“3-(4-Ethylphenyl)oxolane-2,5-dione” is a chemical compound with the CAS Number: 1225884-32-1 . It has a molecular weight of 204.23 and its IUPAC name is 3-(4-ethylphenyl)dihydro-2,5-furandione .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C12H12O3/c1-2-8-3-5-9(6-4-8)10-7-11(13)15-12(10)14/h3-6,10H,2,7H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Mechanism of Action
3-(4-Ethylphenyl)oxolane-2,5-dione works by binding to the reverse transcriptase enzyme and inhibiting its activity. This prevents the virus from replicating and reduces the viral load in the body. This compound has a higher affinity for the enzyme than the natural substrate, which makes it a potent inhibitor.
Biochemical and Physiological Effects:
This compound has been shown to have a long half-life of around 52 hours, which allows for once-daily dosing. It is also well-absorbed after oral administration and has good penetration into the central nervous system. This compound has been associated with some side effects such as dizziness, vivid dreams, and neuropsychiatric symptoms.
Advantages and Limitations for Lab Experiments
3-(4-Ethylphenyl)oxolane-2,5-dione is a useful tool for studying the replication of HIV in vitro. It can be used to determine the effectiveness of other antiretroviral drugs and to investigate the mechanisms of drug resistance. However, this compound has some limitations in lab experiments due to its potential toxicity and the need for specialized equipment for handling.
Future Directions
There are several future directions for research on 3-(4-Ethylphenyl)oxolane-2,5-dione. One area of interest is the development of new NNRTIs with improved efficacy and fewer side effects. Another area of research is the investigation of the potential use of this compound in the treatment of other viral infections. Additionally, the study of this compound's mechanism of action and drug resistance can provide insights into the development of new antiretroviral therapies.
Scientific Research Applications
3-(4-Ethylphenyl)oxolane-2,5-dione has been extensively studied for its antiretroviral activity against HIV. It has been shown to be effective in reducing viral load and increasing CD4 cell counts in patients with HIV/AIDS. This compound is also being investigated for its potential use in the treatment of other viral infections such as hepatitis B and C.
properties
IUPAC Name |
3-(4-ethylphenyl)oxolane-2,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O3/c1-2-8-3-5-9(6-4-8)10-7-11(13)15-12(10)14/h3-6,10H,2,7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEQDEKKRLRCUQO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2CC(=O)OC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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